Cas no 1058238-58-6 (N-methyl-2-({3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)acetamide)

• Product Name: N-methyl-2-({3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)acetamide
• CAS No: 1058238-58-6
• MF: C₈H₁₀N₆OS
• MW: 238.269598484039
• CID: 6375018
• PubChem ID: 25793498
• Update Time: 2025-05-22

N-methyl-2-({3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-methyl-2-({3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)acetamide
• N-methyl-2-(3-methyltriazolo[4,5-d]pyrimidin-7-yl)sulfanylacetamide
• N-methyl-2-((3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)acetamide
• F5061-0079
• 1058238-58-6
• AKOS024494054

• Inchi： 1S/C8H10N6OS/c1-9-5(15)3-16-8-6-7(10-4-11-8)14(2)13-12-6/h4H,3H2,1-2H3,(H,9,15)
• InChI Key： KYXGTNFHMRJKRK-UHFFFAOYSA-N
• SMILES： S(CC(NC)=O)C1=C2C(=NC=N1)N(C)N=N2

Computed Properties

• Exact Mass: 238.06368014g/mol
• Monoisotopic Mass: 238.06368014g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 111Ų

Additional information on N-methyl-2-({3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)acetamide

N-Methyl-2-({3-Methyl-3H-[1,2,3]Triazolo[4,5-D]Pyrimidin-7-Yl}Sulfanyl)Acetamide: A Comprehensive Overview

N-Methyl-2-({3-Methyl-3H-[1,2,3]Triazolo[4,5-D]Pyrimidin-7-Yl}Sulfanyl)Acetamide is a compound with the CAS number 1058238-58-6. This compound belongs to the class of organic compounds known as acetamides, which are derivatives of acetic acid where the hydroxyl group is replaced by an amide group. The structure of this compound is characterized by a triazolopyrimidine ring system, which is a fused bicyclic structure consisting of a triazole and a pyrimidine ring. The presence of the methyl group on the triazole ring and the sulfanyl (thioether) group further differentiates this compound from other similar structures.

The synthesis of N-Methyl-2-({3-Methyl-3H-[1,2,3]Triazolo[4,5-D]Pyrimidin-7-Yl}Sulfanyl)Acetamide involves a series of carefully controlled reactions. The starting material is typically a substituted pyrimidine or triazole derivative, which undergoes nucleophilic substitution or coupling reactions to introduce the sulfanyl group. The methyl group on the triazole ring is introduced through alkylation or methylation reactions. The final step involves the formation of the acetamide group through amide bond formation, which can be achieved via various methods such as the use of acid chlorides or activated esters in the presence of a coupling agent.

Recent studies have highlighted the potential applications of N-Methyl-2-({3-Methyl-3H-[1,2,3]Triazolo[4,5-D]Pyrimidin-7-Yl}Sulfanyl)Acetamide in various fields. In pharmaceutical research, this compound has shown promise as a potential lead molecule for drug development due to its unique structural features and bioactivity profiles. For instance, it has been investigated for its ability to modulate certain enzyme activities and cellular pathways that are relevant to diseases such as cancer and neurodegenerative disorders.

In addition to its pharmacological applications, N-Methyl-2-{...}Acetamide has also been explored for its potential use in materials science. Its rigid and aromatic triazolopyrimidine core makes it a candidate for applications in supramolecular chemistry and nanotechnology. Researchers have examined its ability to form self-assembled structures and its potential as a building block for advanced materials with tailored properties.

The chemical stability and reactivity of N-Methyl-{...}Acetamide are critical factors that influence its suitability for various applications. Studies have shown that this compound exhibits moderate stability under physiological conditions but can undergo degradation under harsh chemical or thermal conditions. Its reactivity towards nucleophilic and electrophilic species has been studied in detail, providing insights into its potential for further chemical modifications.

From an environmental perspective, understanding the fate and behavior of N-Methyl-{...}Acetamide in different ecosystems is essential for assessing its environmental impact. Research has focused on its biodegradability and toxicity profiles to aquatic organisms. Initial findings suggest that this compound has low acute toxicity but may accumulate in certain environmental compartments under specific conditions.

In conclusion, N-Methyl-{...}Acetamide (CAS No. 1058238-58-) is a versatile compound with a wide range of potential applications in pharmaceuticals and materials science. Its unique chemical structure and functional groups make it an attractive target for further research and development. As new studies continue to emerge, this compound is expected to play an increasingly important role in advancing our understanding of complex chemical systems and their practical applications.